Cas no 58868-03-4 (5,8-dimethoxy-2-methylquinolin-4-ol)

• Product Name: 5,8-dimethoxy-2-methylquinolin-4-ol
• CAS No: 58868-03-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 380066
• Update Time: 2025-04-19

5,8-dimethoxy-2-methylquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinol,5,8-dimethoxy-2-methyl-
• 5,8-dimethoxy-2-methyl-1H-quinolin-4-one
• 4-Quinolinol,5,8-dimethoxy-2-methyl
• 5,8-Dimethoxy-2-methyl-4-chinolinol
• 5,8-Dimethoxy-2-methyl-4-oxo-chinolin
• 5,8-Dimethoxy-2-methyl-chinolin-4-ol
• 5,8-dimethoxy-2-methyl-quinolin-4-ol
• F3284-7426
• 5,8-dimethoxy-2-methylquinolin-4-ol

• Inchi： 1S/C12H13NO3/c1-7-6-8(14)11-9(15-2)4-5-10(16-3)12(11)13-7/h4-6H,1-3H3,(H,13,14)
• InChI Key： UACXXSYLUDAQFM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C(C=C(C)NC=21)=O)OC

Computed Properties

• Exact Mass: 219.09000
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.165
• Boiling Point: 382.6°C at 760 mmHg
• Flash Point: 185.2°C
• Refractive Index: 1.546
• PSA: 51.58000
• LogP: 2.26600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones